Cas no 102606-99-5 ([4-(Trifluoromethoxy)phenyl]methyl acetate)
102606-99-5 structure
Product Name:[4-(Trifluoromethoxy)phenyl]methyl acetate
CAS No:102606-99-5
MF:C10H9F3O3
MW:234.171873807907
CID:4559422
Update Time:2023-08-10
[4-(Trifluoromethoxy)phenyl]methyl acetate Chemical and Physical Properties
Names and Identifiers
-
- [4-(trifluoromethoxy)phenyl]methyl acetate
- Acetic acid, (4-(trifluoromethoxy)phenyl)methyl ester
- [4-(Trifluoromethoxy)phenyl]methyl acetate
-
- Inchi: 1S/C10H9F3O3/c1-7(14)15-6-8-2-4-9(5-3-8)16-10(11,12)13/h2-5H,6H2,1H3
- InChI Key: LEOJDDUQYRSCSH-UHFFFAOYSA-N
- SMILES: FC(OC1C=CC(=CC=1)COC(C)=O)(F)F
Computed Properties
- Exact Mass: 234.050379g/mol
- Monoisotopic Mass: 234.050379g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 234.17g/mol
- XLogP3: 3.1
- Topological Polar Surface Area: 35.5
[4-(Trifluoromethoxy)phenyl]methyl acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AI05683-1g |
[4-(Trifluoromethoxy)phenyl]methyl acetate |
102606-99-5 | 95% | 1g |
$176.00 | 2024-04-20 | |
| A2B Chem LLC | AI05683-5g |
[4-(Trifluoromethoxy)phenyl]methyl acetate |
102606-99-5 | 95% | 5g |
$619.00 | 2024-04-20 | |
| 1PlusChem | 1P00HAAB-1g |
Benzenemethanol, 4-(trifluoromethoxy)-, acetate |
102606-99-5 | 95% | 1g |
$228.00 | 2025-02-28 | |
| 1PlusChem | 1P00HAAB-5g |
Benzenemethanol, 4-(trifluoromethoxy)-, acetate |
102606-99-5 | 95% | 5g |
$813.00 | 2025-02-28 |
[4-(Trifluoromethoxy)phenyl]methyl acetate Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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